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Compound of Interest

Compound Name: C2 Ceramide-1-phosphate

Cat. No.: B1140355 Get Quote

An In-depth Technical Guide on the Core Structural Characteristics of C2 Ceramide-1-
Phosphate

Introduction
Ceramide-1-phosphate (C1P) is a bioactive sphingolipid that plays a crucial role in a variety of

cellular processes. It is synthesized from ceramide through the action of ceramide kinase

(CERK).[1][2] C1P, along with its precursor ceramide and its metabolic relative sphingosine-1-

phosphate (S1P), forms a trio of interconnected signaling molecules that regulate cell fate,

including proliferation, survival, inflammation, and migration.[1][2][3][4] The balance between

the levels of these lipids is critical for maintaining cellular homeostasis.[4]

This guide focuses on C2 Ceramide-1-phosphate, a short-chain, cell-permeable analog of the

endogenous lipid.[2] Due to its ability to cross cell membranes, C2 Ceramide-1-phosphate is

an invaluable tool for researchers studying the intracellular signaling pathways and biological

functions of C1P.

Core Structural and Chemical Properties
C2 Ceramide-1-phosphate is an N-acylsphingosine 1-phosphate where the N-acyl group is an

acetyl group.[5] Its structure is composed of three key moieties: a sphingosine backbone, a C2

acetyl group attached to the amino group at the C2 position, and a phosphate group esterified

to the C1 hydroxyl group.
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Quantitative Data Summary
The fundamental chemical and physical properties of C2 Ceramide-1-phosphate are

summarized in the table below for easy reference.

Property Value Source(s)

IUPAC Name

[(E,2S,3R)-2-acetamido-3-

hydroxyoctadec-4-enyl]

dihydrogen phosphate

[5]

Molecular Formula C20H40NO6P [5][6]

Molecular Weight 421.51 g/mol [5][6][7]

CAS Number 151729-55-4 [6][7]

Synonyms
N-acetylsphingosine 1-

phosphate, CerP(d18:1/2:0)
[5]

Lipid Class
Ceramide 1-phosphates

[SP0205]
[5]

Key Signaling Pathways
C2 Ceramide-1-phosphate, acting as a surrogate for endogenous C1P, has been shown to

modulate several critical intracellular signaling cascades. Its effects are often contrary to those

of ceramide, promoting cell survival and proliferation.[4][8]

Activation of Cytosolic Phospholipase A2 (cPLA₂) and
Inflammatory Response
One of the most well-characterized functions of C1P is its role as a potent mediator of

inflammatory responses.[2] It directly binds to and activates group IVA cytosolic phospholipase

A₂ (cPLA₂α).[1][2][9] This activation is the rate-limiting step in the production of eicosanoids,

such as prostaglandins.[2] The interaction occurs at a novel binding site within the C2 domain

of cPLA₂α and is dependent on the presence of calcium ions.[8][10][11]
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Caption: C1P and Ca²⁺ mediate the activation of cPLA₂α, leading to eicosanoid production.

Pro-Survival Signaling via PI3K/Akt Pathway
C1P promotes cell survival and proliferation by activating the Phosphatidylinositol 3-kinase

(PI3K)/Protein Kinase B (Akt) signaling pathway.[1][8] This activation leads to the

phosphorylation and activation of Akt, which in turn stimulates the transcription factor NF-κB.[1]

Activated NF-κB upregulates the expression of anti-apoptotic proteins such as Bcl-XL, thereby

protecting the cell from apoptosis.[1][8]
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Caption: C1P activates the PI3K/Akt pathway to promote cell survival and inhibit apoptosis.

Stimulation of Cell Migration via Putative Receptors
Studies have demonstrated that exogenously applied C1P can stimulate the migration of cells,

particularly macrophages.[1][2] This effect is not replicated by increasing intracellular C1P
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levels, which strongly suggests the involvement of a specific cell-surface receptor.[2][12] It is

proposed that C1P acts as an extracellular ligand, binding to a G-protein coupled receptor

(GPCR), likely coupled to a Gi protein, to initiate the chemotactic response.[2][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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